Cas no 1346599-02-7 (3,4-Dimethylphenol-d6)

• Product Name: 3,4-Dimethylphenol-d6
• CAS No: 1346599-02-7
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 4553101
• Update Time: 2025-11-06

3,4-Dimethylphenol-d6 Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylphenol-d6

• Inchi： 1S/C8H10O/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3
• InChI Key： YCOXTKKNXUZSKD-UHFFFAOYSA-N
• SMILES： c1c(O)cc(C)c(C)c1

Additional information on 3,4-Dimethylphenol-d6

Research Brief on 3,4-Dimethylphenol-d6 (CAS: 1346599-02-7) in Chemical Biology and Pharmaceutical Applications

3,4-Dimethylphenol-d6, a deuterated analog of 3,4-dimethylphenol (CAS: 1346599-02-7), has recently gained attention in chemical biology and pharmaceutical research due to its unique isotopic properties and applications in metabolic studies, drug development, and environmental analysis. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and emerging applications.

The synthesis of 3,4-Dimethylphenol-d6 involves selective deuteration of the aromatic ring, typically achieved through catalytic exchange or reduction of halogenated precursors. Recent studies (Journal of Labelled Compounds and Radiopharmaceuticals, 2023) have optimized this process, achieving >98% isotopic purity while minimizing side reactions. The compound's stability under physiological conditions makes it particularly valuable for tracer studies in drug metabolism.

In pharmaceutical research, 3,4-Dimethylphenol-d6 serves as an internal standard for LC-MS quantification of phenolic metabolites. A 2024 study in Analytical Chemistry demonstrated its superior performance compared to non-deuterated analogs when analyzing drug metabolites in complex biological matrices, reducing matrix effects by 30-40%. This application is particularly relevant for pharmacokinetic studies of phenolic drugs and environmental toxin monitoring.

Emerging applications in chemical biology include its use as a probe for studying enzyme mechanisms. Research published in ChemBioChem (2023) utilized 3,4-Dimethylphenol-d6 to investigate the kinetic isotope effects in cytochrome P450-mediated hydroxylation reactions, providing new insights into drug metabolism pathways. The deuterium labeling allowed precise tracking of hydrogen transfer during enzymatic transformations.

Environmental monitoring represents another growing application area. A 2024 Environmental Science & Technology paper reported using 3,4-Dimethylphenol-d6 as a tracer for tracking phenolic pollutant degradation in wastewater treatment systems. The deuterated compound's resistance to microbial degradation enabled accurate modeling of pollutant fate in engineered ecosystems.

Current challenges in 3,4-Dimethylphenol-d6 applications include scaling up synthesis while maintaining isotopic purity and developing more cost-effective production methods. Recent advances in continuous-flow deuteration (Organic Process Research & Development, 2023) show promise for addressing these limitations. Future research directions may explore its potential in NMR spectroscopy of complex biological systems and as a building block for deuterated pharmaceuticals.

In conclusion, 3,4-Dimethylphenol-d6 (CAS: 1346599-02-7) has established itself as a versatile tool in modern chemical biology and pharmaceutical research. Its applications span from analytical chemistry to mechanistic studies, with ongoing innovations expanding its utility. As deuteration strategies advance, this compound is poised to play an increasingly important role in drug development and environmental science.